1-Methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-Methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde (CAS: Not explicitly provided; molecular formula: C₁₁H₁₀N₂O) is a heterocyclic aldehyde featuring a pyrrole core substituted with a methyl group at position 1, a pyridin-3-yl group at position 3, and an aldehyde functional group at position 2 . This compound is structurally distinct due to the direct attachment of the pyridine ring to the pyrrole core, which influences its electronic properties and reactivity.
Properties
Molecular Formula |
C11H10N2O |
|---|---|
Molecular Weight |
186.21 g/mol |
IUPAC Name |
1-methyl-3-pyridin-3-ylpyrrole-2-carbaldehyde |
InChI |
InChI=1S/C11H10N2O/c1-13-6-4-10(11(13)8-14)9-3-2-5-12-7-9/h2-8H,1H3 |
InChI Key |
HLQIWAULSWXDMT-UHFFFAOYSA-N |
Canonical SMILES |
CN1C=CC(=C1C=O)C2=CN=CC=C2 |
Origin of Product |
United States |
Preparation Methods
Multi-Component Reaction Approach
- Method Description : The compound can be synthesized via a multi-component reaction involving a Mannich reaction followed by cyclization and oxidative aromatization steps. This approach allows for efficient assembly of the heterocyclic framework under mild conditions with good yields.
- Reaction Conditions : Typically, the reaction involves condensation of suitable amine and aldehyde precursors with active methylene compounds in the presence of acid or base catalysts.
- Advantages : This method is straightforward, allows for structural diversity, and is amenable to scale-up for research purposes.
Sulfonylation and Substitution Strategy (Patent-Based Method)
- Key Intermediate Preparation : A related synthetic strategy for a structurally similar pyrrole aldehyde involves the reaction of a 5-(2-fluorophenyl)-1H-pyrrole-3-formaldehyde with potassium hydroxide in acetonitrile under nitrogen atmosphere to form a sodium pyrrole intermediate.
- Substitution Step : This intermediate is then reacted with pyridine-3-sulfonyl chloride at controlled temperatures (30 ± 2 °C) for 0.5 to 1.5 hours to introduce the pyridin-3-ylsulfonyl group.
- Purification : The crude product undergoes solvent removal, decolorization with activated carbon, crystallization in a mixed solvent (ethyl acetate and n-hexane), and final recrystallization from methanol to yield a purified compound.
- Reaction Parameters :
| Step | Parameter | Range/Value |
|---|---|---|
| Base granularity | Potassium hydroxide powder | >100 mesh |
| Molar ratio (compound:KOH:pyridine-3-sulfonyl chloride) | 1:1.5–3.5:1.5–3.5 | |
| Solvent mass ratio (compound:acetonitrile) | 1:15–30 | |
| Salifying reaction temp | 10–20 °C | |
| Salifying reaction time | 1–2 hours | |
| Substitution reaction temp | 30 ± 2 °C | |
| Substitution reaction time | 0.5–1.5 hours | |
| Decolorizing temp | 60–75 °C | |
| Crystallization temp | 0–5 °C | |
| Heat preservation time | 1–2 hours | |
| Recrystallization solvent | Methanol | |
| Recrystallization temp | 50–65 °C | |
| Recrystallization time | 15–30 minutes (dissolution) |
- Outcome : This method ensures high purity by effectively removing unreacted starting materials and structurally similar impurities, producing a compound suitable for further pharmaceutical applications.
Methylation and Functional Group Manipulation
- Methylation : Methylation of the pyrrole nitrogen can be achieved using sodium hydride and methyl iodide under controlled conditions, yielding the N-methylated pyrrole.
- Formylation : Introduction of the formyl group at the 2-position of the pyrrole ring can be performed via Duff reaction or other electrophilic formylation techniques.
- Protecting Group Strategies : In some syntheses, the pyrrole nitrogen is protected (e.g., tosylation) to facilitate selective functionalization such as Suzuki coupling or nitration, followed by deprotection to yield the target compound.
- Catalytic and Oxidative Steps : Oxidation of intermediate alcohols or other functional groups is carried out using reagents like manganese dioxide or other mild oxidants to achieve the aldehyde functionality.
Comparative Table of Key Synthetic Parameters
| Preparation Method | Key Reagents | Reaction Type | Temperature Range | Yield/Outcome | Notes |
|---|---|---|---|---|---|
| Multi-component Mannich reaction | Amines, aldehydes, active methylene compounds | Condensation, cyclization | Mild (room temp to 60 °C) | Good yields | Efficient, mild conditions, scalable |
| Sulfonylation with pyridine-3-sulfonyl chloride | Potassium hydroxide, acetonitrile, pyridine-3-sulfonyl chloride | Base-mediated substitution | 10–30 °C | High purity product | Requires careful purification steps |
| Methylation and formylation | NaH, MeI, electrophilic formylating agents | Alkylation, electrophilic substitution | 0–65 °C | Moderate to good yields | Protecting groups used for regioselectivity |
Research Findings and Practical Considerations
- The sulfonylation and substitution approach provides a robust route for preparing high-purity derivatives of pyrrole aldehydes, critical for pharmaceutical intermediates. The use of nitrogen atmosphere and controlled temperature ensures minimal side reactions and degradation.
- Multi-component reactions offer versatility for synthesizing diverse analogs and allow rapid library generation for biological screening.
- Protecting group strategies are essential when multiple reactive sites exist to direct functionalization selectively.
- The purification steps involving activated carbon decolorization, crystallization in mixed solvents, and recrystallization in methanol are critical to remove closely related impurities, ensuring product quality suitable for medicinal chemistry applications.
- The aldehyde group’s reactivity necessitates mild conditions to avoid polymerization or side reactions, especially during oxidation and formylation steps.
Chemical Reactions Analysis
Types of Reactions
1-Methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde undergoes various types of chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).
Reduction: The aldehyde group can be reduced to an alcohol using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).
Substitution: The pyridinyl group can undergo electrophilic substitution reactions, where electrophiles replace hydrogen atoms on the pyridine ring.
Common Reagents and Conditions
Oxidation: KMnO4, CrO3, and other strong oxidizing agents.
Reduction: NaBH4, LiAlH4, and other reducing agents.
Substitution: Electrophiles such as halogens, nitro groups, and sulfonic acid groups.
Major Products Formed
Oxidation: 1-Methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carboxylic acid.
Reduction: 1-Methyl-3-(pyridin-3-yl)-1H-pyrrole-2-methanol.
Substitution: Various substituted pyrrole derivatives depending on the electrophile used.
Scientific Research Applications
Medicinal Chemistry
Anticancer Activity
Research indicates that derivatives of 1-methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde exhibit promising anticancer properties. A study by demonstrated that certain pyrrole derivatives showed significant inhibitory effects on the growth of cancer cell lines such as HCT-116 and MDA-MB-231. The mechanism involves the induction of apoptosis and cell cycle arrest, which are critical for halting cancer progression.
Antibacterial Properties
The compound has also been evaluated for its antibacterial potential. A review highlighted the effectiveness of pyrrole derivatives against methicillin-resistant Staphylococcus aureus (MRSA) and other bacterial strains, noting that modifications to the pyrrole structure can enhance activity significantly. For instance, compounds with specific substituents demonstrated improved minimum inhibitory concentrations (MICs) compared to standard antibiotics like vancomycin .
Organic Synthesis
Building Block for Complex Molecules
1-Methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde serves as a versatile building block in organic synthesis. It can be utilized in the synthesis of various heterocyclic compounds, including indazoles and other nitrogen-containing frameworks. The synthesis often employs palladium-catalyzed cross-coupling reactions, which allow for high yields and selectivity .
Functionalization Reactions
The aldehyde functional group in 1-methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde makes it an ideal candidate for further functionalization. Researchers have explored its reactivity in various chemical transformations, including nucleophilic additions and condensation reactions, leading to the formation of more complex structures that may possess enhanced biological activities .
Material Science
Polymeric Composites
In material science, derivatives of this compound have been integrated into polymeric matrices to create novel materials with enhanced properties. Studies have shown that incorporating pyrrole-based compounds into polymers can improve thermal stability and mechanical strength, making them suitable for applications in coatings and advanced materials .
Data Table: Summary of Applications
Case Studies
Case Study 1: Anticancer Activity Evaluation
A study conducted on a series of pyrrole derivatives including 1-methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde revealed a correlation between structural modifications and anticancer efficacy. The derivatives were tested against various cancer cell lines, showing promising results with IC50 values indicating effective inhibition at low concentrations.
Case Study 2: Synthesis of Indazoles
In another research initiative, researchers synthesized a range of indazole derivatives using 1-methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde as a starting material. The methodology involved palladium-catalyzed cross-coupling reactions with arylboronic acids, yielding high purity products that were characterized using NMR and mass spectrometry .
Mechanism of Action
The mechanism of action of 1-Methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Positional Isomers
1-Methyl-3-(pyridin-4-yl)-1H-pyrrole-2-carbaldehyde
- Molecular Formula : C₁₁H₁₀N₂O (identical to the target compound) .
- Key Difference : The pyridine ring is attached at position 4 (pyridin-4-yl) instead of position 3.
- Impact : The nitrogen atom in pyridin-4-yl is para to the pyrrole linkage, altering dipole moments and hydrogen-bonding capabilities compared to the target compound’s pyridin-3-yl group. This positional isomerism may affect solubility, crystallinity, and interactions with biological targets .
1-(Pyridin-3-ylmethyl)-1H-pyrrole-2-carbaldehyde
- Molecular Formula : C₁₁H₁₀N₂O (same as the target compound) .
- Key Difference : The pyridin-3-yl group is connected via a methylene (-CH₂-) bridge to the pyrrole nitrogen (position 1).
- This could lower thermal stability or alter binding affinities in biological systems compared to the target compound’s direct pyridine-pyrrole linkage .
1-Methyl-3-((triisopropylsilyl)ethynyl)-1H-pyrrole-2-carbaldehyde
- Molecular Formula: C₁₇H₂₇NOSi.
- Key Difference : The pyridin-3-yl group is replaced with a bulky triisopropylsilyl ethynyl group.
- Impact : The bulky substituent enhances steric hindrance, likely reducing reactivity in condensation reactions. The aldehyde proton in this compound resonates at δ 9.85 (¹H NMR), similar to the target compound’s expected aldehyde signal, indicating comparable electronic environments around the aldehyde group .
Functional Group Variants
Methyl 1-Methyl-5-(pyridin-3-yl)-1H-pyrazole-3-carboxylate
- Molecular Formula : C₁₁H₁₁N₃O₂ .
- Key Differences : Pyrazole core instead of pyrrole; carboxylate ester replaces the aldehyde.
- Impact : The pyrazole ring’s electronic properties differ from pyrrole due to the presence of two adjacent nitrogen atoms. The ester group may confer greater hydrolytic stability compared to the aldehyde, limiting utility in dynamic covalent chemistry .
Schiff Bases Derived from Pyrrole-2-carbaldehyde
- Example : N-phenyl-1-(1H-pyrrol-2-yl)methanimine .
- Key Difference : The aldehyde group is condensed with aniline to form a Schiff base.
- Impact : The target compound’s aldehyde group could undergo similar reactions, but the presence of the methyl and pyridin-3-yl substituents might modulate reaction rates or equilibrium positions in Schiff base formation .
Data Tables
Table 1: Structural and Functional Comparison of Selected Compounds
Biological Activity
1-Methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde is a compound of interest due to its potential biological activities, particularly in the field of medicinal chemistry. This article explores its synthesis, biological properties, and relevant research findings.
Synthesis
The synthesis of 1-Methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde typically involves a multi-step process that includes the formation of pyrrole derivatives. Recent methodologies have emphasized environmentally friendly procedures, utilizing mild conditions and less toxic reagents to enhance yield and purity.
Anticancer Activity
Research indicates that derivatives of pyrrole compounds exhibit significant anticancer properties. For instance, studies have shown that certain pyrrolo[2,3-b]pyridine derivatives demonstrate potent inhibitory effects against fibroblast growth factor receptors (FGFRs), which are implicated in various cancers. Specifically, compound 4h from a related study exhibited IC50 values of 7, 9, and 25 nM against FGFR1, FGFR2, and FGFR3 respectively, alongside inducing apoptosis in breast cancer cells .
Antimicrobial Properties
Pyrrole derivatives have also been evaluated for their antimicrobial activities. A study on various pyrrolidine alkaloids demonstrated notable antibacterial effects against strains such as Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values ranging from 0.0039 to 0.025 mg/mL . The structural features of these compounds significantly influence their biological activity, with halogen substituents enhancing efficacy.
Case Study 1: Antitumor Activity
In a comparative analysis of pyrrole derivatives, one compound exhibited moderate cytotoxicity against ovarian cancer cells while showing limited toxicity towards non-cancerous cardiac cells. This suggests a selective action that could be beneficial for therapeutic applications .
Case Study 2: Antimicrobial Efficacy
A series of pyrrole-based compounds were tested for their antimicrobial properties. Results indicated that specific substitutions on the pyrrole ring significantly impacted activity levels against both Gram-positive and Gram-negative bacteria. For example, compounds with electron-withdrawing groups showed enhanced activity compared to their unsubstituted analogs .
Research Findings
| Compound | Target | IC50 (nM) | Activity |
|---|---|---|---|
| 4h | FGFR1 | 7 | Potent inhibitor |
| 4h | FGFR2 | 9 | Potent inhibitor |
| 4h | FGFR3 | 25 | Potent inhibitor |
| Pyrrole A | S. aureus | 0.0039 | Strong antibacterial |
| Pyrrole B | E. coli | 0.025 | Strong antibacterial |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
